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Compound of Interest

Compound Name: 2-Bromo-5-methylbenzaldehyde

CAS No.: 90221-55-9

Cat. No.: B1279800

Get Quote

An In-depth Technical Guide to the Physical Properties of 2-Bromo-5-methylbenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromo-5-methylbenzaldehyde is a substituted aromatic aldehyde that serves as a valuable

building block in organic synthesis. Its unique substitution pattern, featuring a bromine atom

and a methyl group on the benzaldehyde core, makes it a versatile precursor for the synthesis

of more complex molecules, including pharmaceutical intermediates and materials with specific

electronic properties. An in-depth understanding of its physical properties is paramount for its

effective use in a laboratory and for scaling up chemical processes. This guide provides a

comprehensive overview of the key physical characteristics of 2-Bromo-5-
methylbenzaldehyde, methods for their determination, and insights into its handling and

storage.
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A summary of the core physical and chemical properties of 2-Bromo-5-methylbenzaldehyde
is presented below. These values are compiled from various sources and represent typical

specifications for this compound.

Property Value Source(s)

Molecular Formula C₈H₇BrO [1][2]

Molecular Weight 199.05 g/mol [2][3]

CAS Number 90221-55-9 [2][3]

Appearance
White to light yellow crystalline

powder or solid
[2][3]

Melting Point 41-45 °C [2][4]

Boiling Point
253.2 ± 20.0 °C at 760 Torr;

100 °C (pressure not specified)
[2][4]

Density 1.490 ± 0.06 g/cm³ [4]

Solubility Soluble in methanol [2][5]

Purity Typically >98.0% (GC) [2]

Detailed Analysis and Experimental Determination
of Physical Properties
Appearance and Physical State
2-Bromo-5-methylbenzaldehyde is typically a solid at room temperature, appearing as a

white to light yellow crystalline powder.[2][3] The color can be an indicator of purity, with purer

samples being closer to white. The solid nature of this compound at ambient temperatures

simplifies its handling and weighing in a laboratory setting.

Melting Point
The melting point of a solid is a critical indicator of its purity. For 2-Bromo-5-
methylbenzaldehyde, the melting point is reported in the range of 41-45 °C.[2][4] A sharp

melting range within this window is indicative of a high-purity sample.
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Experimental Protocol for Melting Point Determination (Capillary Method):

Sample Preparation: A small amount of the crystalline 2-Bromo-5-methylbenzaldehyde is

finely crushed and packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which is

equipped with a heating block, a thermometer, and a viewing lens.

Heating: The sample is heated at a steady rate of 1-2 °C per minute as it approaches the

expected melting point.

Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the entire solid has turned into a clear liquid (completion of melting)

are recorded. This range is the melting point of the sample.

Causality Behind Experimental Choices: The capillary method is chosen for its simplicity, small

sample requirement, and accuracy. A slow heating rate near the melting point is crucial to allow

for thermal equilibrium between the sample, the heating block, and the thermometer, ensuring

an accurate reading.

Sample Preparation Measurement Data Recording

Crush crystals Pack capillary tube Place in apparatus Heat slowly (1-2 °C/min) Observe melting Record start temperature Record end temperature

Click to download full resolution via product page

Workflow for Melting Point Determination

Boiling Point
There is a notable discrepancy in the reported boiling points for 2-Bromo-5-
methylbenzaldehyde, with values of 100 °C and 253.2 °C cited.[2][4] The higher value is likely

the boiling point at atmospheric pressure (760 Torr), while the lower value may correspond to

the boiling point under reduced pressure, a common practice for purifying organic compounds

that may decompose at high temperatures.
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Experimental Protocol for Boiling Point Determination (Distillation Method):

Apparatus Setup: A small-scale distillation apparatus is assembled using a round-bottom

flask, a distillation head with a thermometer, a condenser, and a receiving flask.

Sample Introduction: A small volume of 2-Bromo-5-methylbenzaldehyde is placed in the

round-bottom flask along with a boiling chip to ensure smooth boiling.

Heating: The flask is gently heated. The temperature of the vapor is monitored with the

thermometer.

Observation: The boiling point is the temperature at which the vapor temperature remains

constant while the liquid is actively boiling and condensing in the condenser.

Causality Behind Experimental Choices: For high-boiling point compounds, vacuum distillation

is often preferred to prevent decomposition. If determining the boiling point at atmospheric

pressure, care must be taken to ensure the compound's stability at that temperature.

Density
The density of 2-Bromo-5-methylbenzaldehyde is reported to be approximately 1.490 g/cm³.

[4] This value is for the solid state and is useful for calculations involving mass-to-volume

conversions.

Experimental Protocol for Density Measurement (Pycnometer Method):

Pycnometer Calibration: The mass of a clean, dry pycnometer (a flask of a known volume) is

determined. It is then filled with a liquid of known density (e.g., water) and weighed again to

accurately determine its volume.

Sample Measurement: The pycnometer is emptied, dried, and a known mass of 2-Bromo-5-
methylbenzaldehyde is added.

Volume Determination: The pycnometer is then filled with a liquid in which the solid is

insoluble, and the total mass is measured. The volume of the solid can be calculated by the

displacement of the liquid.
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Calculation: The density is calculated by dividing the mass of the solid by its determined

volume.

Solubility
Qualitative solubility tests indicate that 2-Bromo-5-methylbenzaldehyde is soluble in

methanol.[2][5] It is expected to be soluble in other common organic solvents such as ethanol,

acetone, and dichloromethane, and likely insoluble in water, which is typical for aromatic

aldehydes of its kind.

Experimental Protocol for Qualitative Solubility Assessment:

Sample Preparation: A small, measured amount (e.g., 10 mg) of 2-Bromo-5-
methylbenzaldehyde is placed in a test tube.

Solvent Addition: A small volume (e.g., 1 mL) of the solvent to be tested is added.

Observation: The mixture is agitated, and the dissolution of the solid is observed. If the solid

dissolves completely, it is considered soluble. If it does not, the mixture can be gently

warmed to assess temperature effects on solubility.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1279800/docs?utm_src=pdf-body#physical-properties-of-2-bromo-5-methylbenzaldehyde
https://www.tcichemicals.com/MX/en/p/B5824
https://www.tcichemicals.com/IN/en/p/B5824
https://www.benchchem.com/product/b1279800/docs?utm_src=pdf-body#physical-properties-of-2-bromo-5-methylbenzaldehyde
https://www.benchchem.com/product/b1279800/docs?utm_src=pdf-body#physical-properties-of-2-bromo-5-methylbenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279800?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Place ~10 mg of solid
in test tube

Add 1 mL of solvent

Agitate mixture

Observe for dissolution
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Workflow for Qualitative Solubility Assessment

Spectroscopic Characterization
While specific spectra for 2-Bromo-5-methylbenzaldehyde are not provided in the search

results, a theoretical analysis based on its structure can guide its identification.

¹H NMR: The proton NMR spectrum is expected to show a singlet for the aldehydic proton

around 9.8-10.0 ppm. The aromatic region (7.0-8.0 ppm) should display signals

corresponding to the three protons on the benzene ring. A singlet for the methyl group

protons would appear around 2.4 ppm.

¹³C NMR: The carbon NMR spectrum will show a signal for the carbonyl carbon of the

aldehyde at around 190 ppm. The aromatic carbons will appear in the 120-145 ppm region,

and the methyl carbon will be observed at approximately 20 ppm.
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IR Spectroscopy: The infrared spectrum will be characterized by a strong carbonyl (C=O)

stretching vibration for the aldehyde at approximately 1700 cm⁻¹. C-H stretching vibrations

for the aromatic ring and the methyl group will be seen around 3000-3100 cm⁻¹ and 2850-

2960 cm⁻¹, respectively. The C-Br stretch will appear in the fingerprint region at lower

wavenumbers.

Mass Spectrometry: The mass spectrum will show a molecular ion peak (M⁺) and an M+2

peak of nearly equal intensity, which is characteristic of a compound containing one bromine

atom.

Handling, Storage, and Stability
2-Bromo-5-methylbenzaldehyde is listed as being air-sensitive and should be stored under

an inert atmosphere.[2][3] It is also recommended to store it in a cool, dark place.[2]

Safety Precautions:

Causes skin and serious eye irritation.[2][5]

May be harmful if swallowed, in contact with skin, or if inhaled.[1][3]

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn when handling this compound.[6] Work should be conducted in a well-

ventilated fume hood.

Conclusion
2-Bromo-5-methylbenzaldehyde is a solid organic compound with well-defined physical

properties that are crucial for its application in chemical synthesis. A thorough understanding of

its melting point, boiling point, solubility, and spectral characteristics, as outlined in this guide, is

essential for researchers and chemists. Adherence to proper handling and storage procedures

is necessary to maintain its purity and ensure laboratory safety.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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